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Compound of Interest

Compound Name: Compound 401

Cat. No.: B1669304

ABN401: A Selective MET Tyrosine Kinase
Inhibitor

Application Note:

ABNA401 is a potent and highly selective ATP-competitive inhibitor of the c-MET receptor
tyrosine kinase.[1] Dysregulation of the MET signaling pathway, through gene amplification,
mutation, or overexpression, is a key driver in the development and progression of various
cancers.[2] ABN401 effectively suppresses MET autophosphorylation and downstream
signaling pathways, such as the PI3K/AKT and RAS/MEK/ERK pathways, leading to the
inhibition of cell proliferation and induction of apoptosis in MET-addicted cancer cells.[1] Its
high selectivity minimizes off-target effects, making it a valuable tool for studying MET-
dependent signaling and a promising candidate for targeted cancer therapy.[1]

Quantitative Data:

Table 1: In Vitro Efficacy of ABN401
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Cell Line Cancer Type MET Status IC50 (nM)

SNU5 Gastric Cancer MET Amplification ~2

Hs746T Gastric Cancer MET Amplification ~5

EBC-1 Lung Cancer MET Amplification ~3

SNU638 Gastric Cancer MET Overexpression ~43
MET Exon 14

H1993 Lung Cancer o ~30
Skipping

Data compiled from a

study on the

therapeutic efficacy of

ABN401.[1]

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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